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Compound of Interest

Compound Name: Dichloromethylphenylsilane

Cat. No.: B109416 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Core Properties
Dichloromethylphenylsilane, with the linear formula C₆H₅Si(CH₃)Cl₂, is a versatile

organosilicon compound widely utilized as a chemical intermediate in the synthesis of silicone

fluids, resins, and elastomers.[1][2] Its utility in research and development, particularly in

creating novel polymers and materials, necessitates a thorough understanding of its chemical

behavior and associated hazards.

A clear, colorless liquid, it possesses a pungent odor and physical properties that demand

careful consideration in a laboratory setting.[3] Unlike many common organic solvents, it reacts

vigorously and exothermically with water and other protic solvents, a characteristic that

underpins many of its primary hazards.[2][4]

Table 1: Physicochemical Properties of Dichloromethylphenylsilane
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Property Value Source

Molecular Formula C₇H₈Cl₂Si [4][5]

Molecular Weight 191.13 g/mol [1][5]

Appearance Colorless liquid [1][2]

Boiling Point 205 °C (lit.) [2][6]

Melting Point -53 °C [4]

Flash Point 82 °C (180 °F) [2]

Density 1.176 g/mL at 25 °C (lit.) [2][6]

Water Solubility Reacts violently [4][6]

Vapor Pressure 0.6 ± 0.4 mmHg at 25°C [4]

Refractive Index n20/D 1.519 (lit.) [2]

Hazard Identification and GHS Classification
The primary danger associated with dichloromethylphenylsilane stems from its reactivity with

moisture. Contact with water, including atmospheric humidity, leads to a rapid hydrolysis

reaction that generates significant heat and releases toxic, corrosive hydrogen chloride (HCl)

gas.[2] This reaction is the root cause of its severe corrosive effects on biological tissues and

metals.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

categorizes this substance with multiple significant hazards. Understanding these

classifications is the first step in implementing effective control measures.
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GHS Hazard Classification for Dichloromethylphenylsilane

{Dichloromethylphenylsilane | CAS: 149-74-6}

Causes severe skin burns and eye damage (H314)

Harmful if swallowed (H302)

Reacts violently with water (EUH014)

Corrosive to the respiratory tract (EUH071)

Results in

GHS Pictograms
CorrosionHarmful

Click to download full resolution via product page

Caption: GHS Hazard Profile of Dichloromethylphenylsilane.

Key Health Effects:

Acute Exposure: Direct contact causes severe chemical burns to the skin and eyes,

potentially leading to permanent eye damage or blindness.[7][8] Inhalation of vapors or the

HCl gas produced upon hydrolysis results in severe irritation and corrosion of the respiratory

tract, causing symptoms like coughing, shortness of breath, and pulmonary edema.[7][9]

Ingestion is highly dangerous, causing immediate and severe burns to the mouth, throat, and

stomach, with a high risk of circulatory collapse.[7][8]

Chronic Exposure: While specific data on long-term exposure is limited, repeated contact

with corrosive materials is known to cause chronic bronchitis, dermatitis, and other persistent

health issues.

Protocols for Safe Handling and Storage
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Given its reactivity and corrosivity, a stringent set of protocols must be followed when handling

and storing dichloromethylphenylsilane. The core principle is the absolute exclusion of

moisture.

Engineering Controls and Ventilation
The causality behind requiring robust engineering controls is to contain the substance and its

hazardous byproducts.

Fume Hood: All manipulations must be conducted within a certified chemical fume hood to

capture any released vapors or HCl gas.

Inert Atmosphere: For sensitive reactions or long-term storage of opened containers, working

within a glovebox or using Schlenk line techniques with an inert atmosphere (e.g., nitrogen

or argon) is best practice. This prevents degradation of the material and the hazardous

pressure buildup from HCl generation.

Safety Equipment: An emergency eyewash station and safety shower must be immediately

accessible in the work area.[9]

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist; it is a self-validating system of layered

protection. Each component is chosen to address a specific hazard pathway.
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Mandatory PPE for Dichloromethylphenylsilane Handling

Body & Skin Protection

Hand Protection

Eye & Face Protection

Respiratory Protection

Scientist

Flame-Resistant Lab Coat
(e.g., Nomex®)

Wears Inner Gloves
(e.g., Nitrile)

Wears

Chemical Splash Goggles
(ANSI Z87.1)

Wears

Acid-Gas Respirator
(If ventilation is inadequate)

Uses as needed

Chemical-Resistant Apron Long Pants & Closed-Toe Shoes

Outer Gloves
(e.g., Butyl or Viton)

Full-Face Shield

Click to download full resolution via product page

Caption: Hierarchy of Personal Protective Equipment (PPE).

Experimental Protocol: Donning PPE

Clothing: Ensure long pants and fully enclosed, chemical-resistant shoes are worn.

Inner Gloves: Don a pair of nitrile gloves as a base layer.

Lab Coat: Wear a flame-resistant lab coat, fully buttoned.

Outer Gloves: Wear a pair of heavy-duty, chemical-resistant gloves (e.g., butyl rubber) over

the inner gloves. Cuffs should be worn over the sleeves of the lab coat to prevent drips from

entering.
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Eye Protection: Wear chemical splash goggles that provide a full seal around the eyes.

Face Protection: Wear a full-face shield over the goggles to protect against splashes.

Storage Requirements
Container: Store in the original, tightly sealed container.[2] Containers may develop pressure

due to slow reaction with trace moisture and should be opened carefully in a fume hood.[10]

Location: Store in a cool, dry, well-ventilated area designated for corrosive materials.[2][8]

The storage location must be separate from incompatible materials such as water, alcohols,

bases, and strong oxidizing agents.[8]

Moisture Control: The use of a desiccator cabinet for storing opened containers is a highly

recommended practice to prolong the chemical's integrity and prevent hazardous pressure

buildup.

Emergency Procedures and First Aid
Rapid and informed action is critical in any emergency involving dichloromethylphenylsilane.

The primary immediate hazard is the corrosive action of the chemical and its hydrolysis

product, HCl.

Table 2: Emergency Response Protocols
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Exposure Route First Aid Protocol Key Considerations

Inhalation

1. Immediately move the victim

to fresh air.[7][10] 2. If

breathing is difficult, administer

100% humidified oxygen.[7] 3.

If breathing has stopped,

perform artificial respiration

(avoiding mouth-to-mouth).[11]

4. Seek immediate medical

attention.[10]

Rescuers must wear

appropriate respiratory

protection to avoid self-

exposure.[7] The primary

threat is respiratory tract

corrosion.

Skin Contact

1. Immediately flush the

affected area with copious

amounts of water for at least

15-30 minutes while removing

all contaminated clothing.[9]

[10] 2. Wash the area with

soap and water.[7] 3. Seek

immediate medical attention.

[9][10]

Speed is critical to minimize

tissue damage. Do not hesitate

to use the emergency shower.

Eye Contact

1. Immediately flush eyes with

lukewarm, gently flowing water

for at least 15-30 minutes,

holding the eyelids open.[7][9]

[10] 2. Remove contact lenses

if present and easy to do so.

[10] 3. Seek immediate

medical attention, preferably

from an ophthalmologist.

Do not use neutralizing agents.

Continuous, gentle flushing is

the most effective first aid.

Ingestion 1. DO NOT induce vomiting.[7]

[10] 2. Rinse the mouth

thoroughly with water; do not

swallow.[7][10] 3. If the victim

is conscious and alert, give 1-2

glasses of water or milk to

drink to dilute the substance.

Vomiting will re-expose the

esophagus and mouth to the

corrosive material. The risk of

esophageal perforation is high.

[8]
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[7] 4. Seek immediate medical

attention.[7][10]

Spill and Fire Response
Spill Management
Experimental Protocol: Small Spill Cleanup (<100 mL)

Evacuate: Alert personnel and evacuate the immediate area.

Ventilate: Ensure the fume hood is operating at maximum capacity.

PPE: Don the full PPE ensemble as described in Section 3.2.

Contain & Absorb: Cover the spill with a dry, inert absorbent material such as vermiculite, dry

sand, or earth.[1][9][10] DO NOT USE WATER OR COMBUSTIBLE ABSORBENTS.

Collect: Carefully scoop the absorbed material into a clearly labeled, sealable container for

hazardous waste. Use spark-proof tools.[10]

Decontaminate: Wipe the spill area with a non-protic solvent (e.g., hexane), followed by a

cloth dampened with a mild basic solution (e.g., sodium bicarbonate solution) to neutralize

any residue, and finally with water, if appropriate for the surface.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

and local regulations.[10]

Firefighting Measures
Dichloromethylphenylsilane is a combustible liquid.[8] Fires involving this material present a

complex challenge due to its water reactivity.

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[1][7]

[8] DO NOT USE WATER JETS, as this will exacerbate the situation by reacting with the

unburnt chemical to produce flammable hydrogen gas and corrosive HCl.[2]
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Firefighter Protection: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA) to protect against heat, corrosive vapors, and toxic

decomposition products like phosgene and hydrogen chloride.[1]

Container Hazard: Containers may explode when heated.[1][2] Use a water spray or fog

from a distance to cool fire-exposed containers, being careful not to allow water to contact

the chemical itself.[1][9]

Stability, Reactivity, and Disposal
Reactivity: The most significant reactivity hazard is the violent reaction with water, moisture,

strong acids, strong bases, alcohols, and strong oxidizing agents.[2][8]

Hazardous Decomposition Products: When heated to decomposition, it emits toxic and

corrosive fumes of hydrogen chloride, phosgene, and carbon oxides.[1][2][3]

Disposal: This material and its container must be disposed of as hazardous waste.[10]

Consult with your institution's environmental health and safety (EHS) department and local

regulations for proper disposal procedures.[1][8] Waste should never be discharged into

sewers or waterways.

Conclusion
Dichloromethylphenylsilane is a valuable reagent whose utility is matched by its significant

hazards. A relationship of respect, founded on a deep understanding of its chemical nature, is

paramount. By implementing robust engineering controls, adhering to stringent PPE protocols,

and being prepared for emergency situations, researchers can safely harness the synthetic

potential of this compound. This guide serves as a foundational document to build upon,

always to be supplemented by institutional protocols and a continuous commitment to a culture

of safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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